Cas no 52222-43-2 (4,6-Pyrimidinediamine, 2-(methylthio)-5-nitroso-)

• Product Name: 4,6-Pyrimidinediamine, 2-(methylthio)-5-nitroso-
• CAS No: 52222-43-2
• MF: C₅H₇N₅OS
• MW: 185.206978082657
• CID: 936594
• PubChem ID: 327684
• Update Time: 2025-04-19

4,6-Pyrimidinediamine, 2-(methylthio)-5-nitroso- Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinediamine, 2-(methylthio)-5-nitroso-
• 2-methylsulfanyl-5-nitrosopyrimidine-4,6-diamine
• 6-amino-2-(methylsulfanyl)-5-nitrosopyrimidin-4-ylamine
• AB-323
• AC1L711N
• AG-C-07976
• CTK7B5304
• MolPort-003-800-604
• NSC303734
• SBB090278
• DTXSID40316470
• NSC-303734
• QHDIORZOMVHNGS-UHFFFAOYSA-N
• 52222-43-2
• 2-(Methylthio)-5-nitrosopyrimidine-4,6-diamine
• 4,6-diamino-2-methylthio-5-nitrosopyrimidine
• 2-Methylsulfanyl-5-nitroso-pyrimidine-4,6-diamine
• AB-323/25048339
• AKOS006276842
• DS-004267
• SCHEMBL5456964

• Inchi： 1S/C5H7N5OS/c1-12-5-8-3(6)2(10-11)4(7)9-5/h1H3,(H4,6,7,8,9)
• InChI Key： QHDIORZOMVHNGS-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=C(C(N)=N1)N=O)N

Computed Properties

• Exact Mass: 185.03731
• Monoisotopic Mass: 185.03713104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 107.25
• LogP: 1.92320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers